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Compound of Interest

Compound Name: 3-Ethylpentan-2-one

Cat. No.: B1293596 Get Quote

An In-depth Technical Guide to 3-Ethylpentan-2-
one
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties and structure of

3-ethylpentan-2-one, a ketone of interest in various chemical research and development

applications.

Chemical Identity and Nomenclature
IUPAC Name: 3-ethylpentan-2-one[1][2][3]

Synonyms: 3-Ethyl-2-pentanone, Methyl(1-ethylpropyl) ketone, 3-Acetylpentane[4][5][6]

CAS Number: 6137-03-7[1][2][7]

Molecular Formula: C₇H₁₄O[1][2][7]

Molecular Weight: 114.19 g/mol [1][5]
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The structure of 3-ethylpentan-2-one consists of a five-carbon pentane backbone with a

ketone functional group at the second carbon position (C2) and an ethyl group substituent at

the third carbon position (C3).
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Caption: Chemical structure of 3-ethylpentan-2-one.

Physicochemical Data
A summary of key physicochemical properties is presented below for easy reference and

comparison.

Property Value Source

Molecular Formula C₇H₁₄O [1][2][7]

Molecular Weight 114.19 g/mol [1][5]

SMILES CC(C(CC)CC)=O [2][6]

InChIKey
GSNKRSKIWFBWEG-

UHFFFAOYSA-N
[7]

Density 0.817 g/mL [8]

Boiling Point 138 °C [8]

Topological Polar Surface Area 17.07 Å² [5]

Rotatable Bond Count 3 [4][5]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3-ethylpentan-2-one are

beyond the scope of this document. However, typical synthetic routes may involve the

alkylation of a suitable enolate or the oxidation of the corresponding secondary alcohol, 3-

ethylpentan-2-ol. Standard analytical techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy would be

employed for characterization and purity assessment. For illustrative purposes, a generalized

workflow for synthesis and analysis is provided below.
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Starting Materials

Chemical Synthesis

Reaction Work-up & Purification

Structural Analysis (NMR, MS, IR)
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Caption: Generalized experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

